Cas no 1761-55-3 (1,4-Benzenediol, 2-[[(2-hydroxyphenyl)imino]methyl]-)

1,4-Benzenediol, 2-[[(2-hydroxyphenyl)imino]methyl]- structure
1761-55-3 structure
Product Name:1,4-Benzenediol, 2-[[(2-hydroxyphenyl)imino]methyl]-
CAS No:1761-55-3
MF:C13H11NO3
MW:229.231343507767
CID:1368744
PubChem ID:135839390
Update Time:2025-04-20

1,4-Benzenediol, 2-[[(2-hydroxyphenyl)imino]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol, 2-[[(2-hydroxyphenyl)imino]methyl]-
    • 4-hydroxy-6-[(2-hydroxyanilino)methylidene]cyclohexa-2,4-dien-1-one
    • 1761-55-3
    • DTXSID50708549
    • 2-[(E)-(2-hydroxyphenyl)iminomethyl]benzene-1,4-diol
    • N-(2,5-dihydroxybenzylidene )-2-hydroxyaniline
    • SCHEMBL11410827
    • 1,4-Benzenediol, 2-(2-hydroxyphenyl) iminomethyl-
    • (E)-4-Hydroxy-2-[(2-hydroxyphenyl)iminiomethyl]phenolate
    • Inchi: 1S/C13H11NO3/c15-10-5-6-12(16)9(7-10)8-14-11-3-1-2-4-13(11)17/h1-8,15-17H/b14-8+
    • InChI Key: LHPMHOPCJIOVEM-RIYZIHGNSA-N
    • SMILES: OC1C=CC(=CC=1/C=N/C1C=CC=CC=1O)O

Computed Properties

  • Exact Mass: 229.074
  • Monoisotopic Mass: 229.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 69.6A^2
  • XLogP3: 2.2
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